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Compound of Interest

Compound Name: BWA-522

Cat. No.: B10861391 Get Quote

Introduction
BWA-522 is a novel, orally bioavailable Proteolysis Targeting Chimera (PROTAC) that

selectively targets the N-terminal domain (NTD) of the androgen receptor (AR).[1][2][3][4] As a

PROTAC, BWA-522 facilitates the ubiquitination and subsequent proteasomal degradation of

its target protein. Specifically, it has been shown to effectively induce the degradation of both

full-length androgen receptor (AR-FL) and its splice variants, such as AR-V7, which are often

implicated in the development of resistance to conventional anti-androgen therapies in prostate

cancer.[1][2][3][4] The degradation of these AR species by BWA-522 leads to the suppression

of downstream AR signaling, induction of apoptosis in prostate cancer cells, and inhibition of

tumor growth.[1][2][3] This application note provides a detailed protocol for the preparation of a

BWA-522 stock solution in dimethyl sulfoxide (DMSO), a common solvent for in vitro studies.

Data Presentation
A summary of the key quantitative data for BWA-522 is provided in the table below for easy

reference.
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Parameter Value Reference

Molecular Formula C₄₃H₅₁ClN₄O₇ [5]

Molecular Weight 771.34 g/mol [5]

Solubility in DMSO 90 mg/mL (116.68 mM) [5]

Recommended Stock Solution

Storage

-80°C for up to 6 months;

-20°C for up to 1 month
[1][5]

In Vitro Activity (IC₅₀)
LNCaP cells: 1.07 µM; VCaP

cells: 5.59 µM
[6]

Degradation Activity (DC₅₀ in

VCaP cells)

AR-FL: 0.73 µM; AR-V7: 0.67

µM
[6]

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of BWA-522 in DMSO.

Materials:

BWA-522 powder (Cat. No.: HY-149433 or equivalent)[5]

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Vortex mixer

Water bath sonicator

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-dissolution Preparation:
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Allow the BWA-522 powder vial and the DMSO to equilibrate to room temperature for at

least one hour before opening to prevent condensation.[7]

Perform all steps in a chemical fume hood to minimize inhalation exposure.

Calculating the Required Volumes:

To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (mL) = [Mass of BWA-522 (mg) / (771.34 g/mol )] / 0.010 mol/L

For example, to dissolve 1 mg of BWA-522:

Volume of DMSO (mL) = [1 mg / 771.34 mg/mmol] / 10 mmol/L = 0.1296 mL

Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the BWA-522 powder.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once the BWA-522 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw

cycles.[1][7]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1][5] For short-term

storage (up to 1 month), store at -20°C.[1][5][7]

Safety Precautions:

BWA-522 is a biologically active compound. Handle with care and use appropriate PPE.
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DMSO is a skin penetrant and can carry dissolved compounds through the skin. Avoid direct

contact.

Consult the Safety Data Sheet (SDS) for BWA-522 for comprehensive safety information.

Visualizations
The following diagrams illustrate the mechanism of action of BWA-522 and a general workflow

for its use in cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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